3-Methyl-2-methylsulfanyl-5-nitropyridine

Core Science & Biosynthesis

Technical Profile: 3-Methyl-2-(methylthio)-5-nitropyridine

CAS Number: 66665-85-8 Role: Advanced Intermediate for Drug Discovery & Agrochemical Synthesis

Part 1: Executive Technical Summary

3-Methyl-2-(methylthio)-5-nitropyridine is a highly functionalized pyridine scaffold characterized by a "push-pull" electronic system. It features an electron-withdrawing nitro group at the C5 position and an electron-donating methylthio group at the C2 position, with a methyl group at C3 providing steric modulation.[1] This specific substitution pattern makes it a versatile intermediate for constructing fused heterocycles (e.g., pyrido[2,3-d]pyrimidines) and kinase inhibitors where the C2 and C5 positions require distinct, sequential functionalization.

Physicochemical Constants[2][3][4]

Property	Value	Note
CAS Number	66665-85-8	Verified Identifier
Molecular Formula	C H N O S
Molecular Weight	184.22 g/mol
SMILES	Cc1cc(cnc1SC)[O-]
InChIKey	AUZIYQ...[2][3][4] (Derivative)	Standard InChIKey generation applies
Appearance	Yellow Crystalline Solid	Typical of nitro-pyridines
Solubility	DMSO, DMF, DCM, EtOAc	Low water solubility
Predicted pKa	~1-2 (Pyridine N)	Basicity reduced by 5-NO

Part 2: Structural Logic & Reactivity Analysis

As a Senior Application Scientist, it is critical to understand why this molecule is selected for synthesis campaigns. It is not merely a building block; it is a programmable scaffold .

The "Push-Pull" Electronic System

• C5-Nitro Group (The Activator): The strong electron-withdrawing nature of the nitro group at C5 significantly lowers the electron density of the pyridine ring.[1] This activates the C2 position for Nucleophilic Aromatic Substitution (S

  Ar), although the presence of the -SMe group (a donor) moderates this compared to a 2-chloro analog.

• C2-Methylthio Group (The Masked Handle): The -SMe group serves two roles:

  • Protection: It masks the C2 position, preventing unwanted reactions during transformations at the C5-nitro group (e.g., reduction to amine).

  • Leaving Group Precursor: It can be oxidized to a sulfoxide (-SOMe) or sulfone (-SO

    Me), transforming a poor leaving group into an excellent one for subsequent displacement by amines or alkoxides.

• C3-Methyl Group (The Modulator): The methyl group at C3 introduces steric bulk adjacent to the C2 reaction center. This can improve regioselectivity during reactions at C2 by discouraging attack by bulky nucleophiles unless forced, providing a "selectivity filter."

Part 3: Synthesis Protocol

The synthesis of 3-Methyl-2-(methylthio)-5-nitropyridine typically proceeds via S

Ar displacement of a halogenated precursor. The following protocol is designed for high-throughput validation and scalability.

Precursor Selection[1]

• Starting Material: 2-Chloro-3-methyl-5-nitropyridine (CAS 22280-56-4).[4]

• Reagent: Sodium Thiomethoxide (NaSMe).

Step-by-Step Methodology

Objective: Synthesis of 3-Methyl-2-(methylthio)-5-nitropyridine on a 10g scale.

• Preparation:

  • Charge a dry 250 mL round-bottom flask with 2-Chloro-3-methyl-5-nitropyridine (10.0 g, 58.0 mmol).

  • Add anhydrous DMF (Dimethylformamide) or MeCN (Acetonitrile) (100 mL). Note: DMF is preferred for solubility, but MeCN simplifies workup.

  • Cool the solution to 0°C using an ice bath.

• Reaction:

  • Add Sodium Thiomethoxide (4.47 g, 63.8 mmol, 1.1 eq) portion-wise over 15 minutes. Caution: Exothermic. Odor control required (mercaptan species).

  • Remove the ice bath and allow the reaction to warm to Room Temperature (RT).

  • Stir for 2–4 hours. Monitor by TLC (System: 20% EtOAc/Hexanes) or LC-MS. The starting chloride should be consumed.

• Workup (Precipitation Method):

  • Pour the reaction mixture slowly into Ice Water (400 mL) with vigorous stirring.

  • The product should precipitate as a yellow solid.[5] Stir for 30 minutes to granulate the solid.

  • Filter the solid using a Buchner funnel.

  • Wash the cake with water (3 x 50 mL) to remove residual DMF and salts.

• Purification:

  • Dry the solid in a vacuum oven at 40°C.

  • Recrystallization: If purity is <98%, recrystallize from Ethanol or an EtOAc/Heptane mixture.

Synthesis Workflow Diagram

Figure 1: S

Ar reaction pathway for the synthesis of the target compound.

Part 4: Key Transformations & Applications

This compound is rarely the final drug; it is a pivot point. The two primary vectors for divergence are the Nitro Reduction and the Sulfur Oxidation/Displacement .

Reduction to Aniline (C5 Functionalization)

The nitro group is reduced to an amine to allow amide coupling or urea formation (common in kinase inhibitors).

• Reagents: H

  (Pd/C) or Fe/NH Cl.

• Product: 3-Methyl-2-(methylthio)-5-aminopyridine.

• Note: The sulfur atom can poison Palladium catalysts. Iron-mediated reduction or Hydrazine/Raney Nickel is often preferred to preserve the SMe group.

Sulfur Activation (C2 Functionalization)

To swap the SMe group for a more complex amine or ether, it must first be activated.

• Oxidation: Treatment with m-CPBA (meta-Chloroperoxybenzoic acid) or Oxone yields the sulfone (-SO

  Me).

• Displacement: The sulfone is a "super-leaving group" on this electron-deficient ring, allowing displacement by amines under mild conditions.

Reactivity Tree Diagram

Figure 2: Divergent synthesis pathways utilizing the nitro and methylthio handles.

Part 5: Safety & Handling (SDS Highlights)

• Hazard Classification: Irritant (Skin/Eye/Respiratory).[6] Potential sensitizer due to the pyridine/nitro moiety.

• Odor: Sulfur-containing compounds often carry a stench; however, the methylthio ether is less volatile than the thiol. Use a fume hood.

• Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow oxidation of the sulfur to sulfoxide. Keep cool (2-8°C).

References

• MDPI. (2013). Synthesis of 2-Methyl-3-nitropyridines and Their Reactions with S-Nucleophiles. Molbank. Retrieved from [Link]

• PubChem. (2025).[6][7] Compound Summary: 2-Chloro-3-methyl-5-nitropyridine (Precursor Data). Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
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• 3. 2-Chloro-5-methyl-3-nitropyridine(23056-40-8) 1H NMR spectrum [chemicalbook.com]
• 4. 2-Chloro-3-methyl-5-nitropyridine(22280-56-4) 1H NMR spectrum [chemicalbook.com]
• 5. CN109456257B - Preparation method of high-yield 2-chloro-5-nitropyridine - Google Patents [patents.google.com]
• 6. 5-Methyl-2-nitropyridine | C6H6N2O2 | CID 255070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Hydroxy-5-methyl-3-nitropyridine | C6H6N2O3 | CID 345643 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Selective Oxidation of Methylsulfanyl Nitropyridines to Sulfoxides and Sulfones

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur-containing functional groups are pivotal motifs in medicinal chemistry, found in a wide array of approved drugs and clinical candidates.[1] Among these, sulfoxides and sulfones, derived from the oxidation of sulfides, play crucial roles as pharmacophores and bioisosteres.[1][2] The sulfone moiety, in particular, is a highly polar group that can enhance a molecule's aqueous solubility and metabolic stability, thereby improving its overall ADME (absorption, distribution, metabolism, and excretion) properties.[2] In the context of nitropyridine scaffolds—a privileged structure in drug design—the controlled oxidation of a methylsulfanyl group offers a powerful strategy to modulate physicochemical properties and biological activity.[3]

This guide provides a detailed technical overview and actionable protocols for the selective oxidation of methylsulfanyl groups on nitropyridine rings. We will explore the underlying chemical principles, reagent selection, and reaction parameter optimization required to predictably favor the formation of either the sulfoxide or the sulfone.

Mechanistic Overview: The Oxidation Pathway

The oxidation of a sulfide to a sulfoxide and subsequently to a sulfone is a stepwise process involving the electrophilic attack of an oxidant on the sulfur atom.[4][5] The sulfur atom's lone pair of electrons acts as a nucleophile, attacking the electrophilic oxygen of the oxidizing agent.

The primary challenge in these syntheses is controlling the extent of oxidation.[6] Stopping the reaction cleanly at the sulfoxide stage can be difficult because the sulfoxide itself can be further oxidized to the sulfone.[4] The presence of the electron-withdrawing nitro group on the pyridine ring decreases the nucleophilicity of the sulfur atom, potentially requiring more forcing conditions compared to electron-rich sulfides. However, this deactivation also helps in preventing over-oxidation, making selective synthesis of the sulfoxide more achievable with careful control of reaction parameters.

PART 1: Selective Oxidation to Methylsulfanylpyridyl Sulfoxide

Achieving high selectivity for the sulfoxide requires minimizing the potential for over-oxidation.[7] This is accomplished by using a mild oxidizing agent, carefully controlling the stoichiometry (using approximately one equivalent of the oxidant), and maintaining low reaction temperatures.

Key Reagent: meta-Chloroperoxybenzoic Acid (m-CPBA)

m-CPBA is a widely used and effective reagent for the selective oxidation of sulfides to sulfoxides.[8][9] Its reactivity can be finely tuned by adjusting the temperature. Reactions are typically performed at low temperatures (e.g., -78 °C to 0 °C) to enhance selectivity.[8]

Protocol 1: Selective Sulfoxide Synthesis using m-CPBA

Materials:

• 2-(Methylsulfanyl)-5-nitropyridine (1.0 equiv)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity, 1.05 equiv)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve 2-(methylsulfanyl)-5-nitropyridine in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: In a separate flask, dissolve m-CPBA (1.05 equiv) in a minimal amount of DCM. Add this solution dropwise to the cooled sulfide solution over 15-20 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a mixture like ethyl acetate/hexanes (e.g., 1:1). The sulfoxide product will have a lower Rf value than the starting sulfide. The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of NaHCO₃. Allow the mixture to warm to room temperature while stirring.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x). The aqueous washes remove the m-chlorobenzoic acid byproduct.[10]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-(methylsulfinyl)-5-nitropyridine.

PART 2: Oxidation to Methylsulfanylpyridyl Sulfone

To achieve complete oxidation to the sulfone, more forceful conditions are required. This typically involves using a stoichiometric excess of the oxidizing agent or employing a more powerful oxidation system.[11][12]

Key Reagents: m-CPBA (Excess) and Oxone®

• meta-Chloroperoxybenzoic Acid (m-CPBA): Using two or more equivalents of m-CPBA, often at room temperature, will drive the oxidation past the sulfoxide stage to the sulfone.[13]

• Oxone®: A stable and versatile oxidant, Oxone® (potassium peroxymonosulfate) is highly effective for converting sulfides to sulfones.[14] Reactions are often performed in a biphasic system or in polar protic solvents like methanol or ethanol.

Protocol 2: Sulfone Synthesis using Oxone®

Materials:

• 2-(Methylsulfanyl)-5-nitropyridine (1.0 equiv)

• Oxone® (2KHSO₅·KHSO₄·K₂SO₄) (2.2 equiv of KHSO₅)

• Methanol or Ethanol

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

Procedure:

• Reaction Setup: Dissolve 2-(methylsulfanyl)-5-nitropyridine in methanol or ethanol (approx. 0.1-0.2 M) in a round-bottom flask with a magnetic stir bar.

• Reagent Addition: In a separate beaker, dissolve Oxone® (2.2 equiv) in water to create a saturated solution. Add the Oxone® solution to the sulfide solution at room temperature. The reaction is often mildly exothermic.

• Reaction Monitoring: Monitor the reaction by TLC. The sulfone product will have a significantly lower Rf than both the starting sulfide and the intermediate sulfoxide. The reaction is typically complete within 2-6 hours at room temperature.

• Quenching and Workup: Quench the reaction by carefully adding saturated NaHCO₃ solution until gas evolution ceases. Remove the bulk of the organic solvent under reduced pressure.

• Extraction: Extract the aqueous residue with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude sulfone product can be purified by recrystallization or flash column chromatography.

Summary of Oxidizing Agents

Oxidizing Agent	Equivalents	Typical Conditions	Primary Product	Reference
m-CPBA	1.0 - 1.1	DCM, -78 °C to 0 °C	Sulfoxide	[8]
m-CPBA	> 2.0	DCM, 0 °C to RT	Sulfone	[13]
Oxone®	> 2.0	MeOH/H₂O or EtOH/H₂O, RT	Sulfone	[15]
Hydrogen Peroxide (H₂O₂)	1.1 - 1.5	Acetic Acid, RT	Sulfoxide	[4]
Hydrogen Peroxide (H₂O₂)	> 2.5	with Tungsten catalyst	Sulfone	[16][17]

Experimental Workflow and Decision Making

The choice of protocol depends entirely on the desired oxidation state of the final product. The following workflow outlines the key decision points.

Characterization

Confirmation of the correct oxidation state is critical. The following techniques are standard:

• Nuclear Magnetic Resonance (NMR): In ¹H NMR, the methyl protons adjacent to the sulfur will shift downfield upon oxidation. The shift is more pronounced for the sulfone than the sulfoxide.

• Mass Spectrometry (MS): The molecular weight will increase by ~16 amu for the sulfoxide and ~32 amu for the sulfone relative to the starting sulfide.

• Infrared (IR) Spectroscopy: The formation of the sulfoxide will show a characteristic S=O stretching band around 1030-1070 cm⁻¹. The sulfone will exhibit two characteristic stretching bands for the symmetric and asymmetric S(=O)₂ vibrations, typically around 1120-1160 cm⁻¹ and 1300-1350 cm⁻¹, respectively.

References

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• Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [URL: https://www.acsgcipr.
• Firouzabadi, H., Iranpoor, N., & Zolfigol, M. A. (2009). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 14(12), 5259–5267. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6255301/]
• The importance of sulfur-containing motifs in drug design and discovery. (2022). Expert Opinion on Drug Discovery, 17(5), 485-505. [URL: https://pubmed.ncbi.nlm.nih.gov/35212517/]
• Organosulfur compound: Sulfoxides, Sulfones, Polyvalent. Britannica. [URL: https://www.britannica.com/science/organosulfur-compound/Sulfoxides-and-sulfones]
• Oxidation of a sulfide to sulfoxides and sulfone. (2002). ResearchGate. [URL: https://www.researchgate.net/publication/242500096_Oxidation_of_a_sulfide_to_sulfoxides_and_sulfone]
• Sulfur Oxidation - meta-Chloroperoxybenzoic Acid (mCPBA). Common Organic Chemistry. [URL: https://commonorganicchemistry.
• Cyclic sulfoxides and sulfones in drug design. Scilit. [URL: https://www.scilit.net/article/10.1016/bs.aihch.2020.09.002]
• The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid. (2019). Molecules, 24(18), 3394. [URL: https://www.mdpi.com/1420-3049/24/18/3394]
• Sulfone synthesis by oxidation. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/syntheses/S-functional/sulfones.shtm]
• C–H Halogenation of Pyridyl Sulfides Avoiding the Sulfur Oxidation: A Direct Catalytic Access to Sulfanyl Polyhalides and Polyaromatics. (2019). ACS Omega, 4(10), 14329–14339. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6773539/]
• A SOLID STATE OXIDATION METHOD FOR THE SYNTHESIS OF SULFONES USING OXONE. TSI Journals. [URL: http://www.tsijournals.com/articles/a-solid-state-oxidation-method-for-the-synthesis-of-sulfones-using-oxone.html]
• Representative drugs featured by sulfide, sulfoxide, or sulfone. ResearchGate. [URL: https://www.researchgate.net/figure/Representative-drugs-featured-by-sulfide-sulfoxide-or-sulfone_fig1_372864388]
• Nitropyridine: Synthesis, reactions, applications, side effects and storage. Chempanda. [URL: https://chempanda.com/nitropyridine/]
• Journey Describing Applications of Oxone in Synthetic Chemistry. (2013). Chemical Reviews, 113(5), 3329–3371. [URL: https://pubs.acs.org/doi/10.1021/cr3004373]
• Nitropyridines in the Synthesis of Bioactive Molecules. (2023). Molecules, 28(14), 5348. [URL: https://www.mdpi.com/1420-3049/28/14/5348]
• Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone. (2015). Green Chemistry, 17(5), 2964-2968. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/gc/c5gc00281d]
• A process for preparing sulfones. Google Patents. [URL: https://patents.google.
• Selective hydrogen peroxide oxidation of sulfides to sulfones with caroxylated Multi-Walled Carbon Nano Tubes (MWCNTs-COOH) as h. (2014). ResearchGate. [URL: https://www.researchgate.net/publication/281408103_Selective_hydrogen_peroxide_oxidation_of_sulfides_to_sulfones_with_caroxylated_Multi-Walled_Carbon_Nano_Tubes_MWCNTs-COOH_as_h]
• PTC-Oxone® Oxidation of Sulfide to Sulfone. Phase-Transfer Catalysis. [URL: https://phasetransfer.
• Highly atom-economic, catalyst- and solvent-free oxidation of sulfides into sulfones using 30% aqueous H2O2. (2015). Green Chemistry, 17(6), 3423-3427. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/gc/c5gc00609g]
• New Catalysts for the Oxidation of Sulfides to Sulfones with Hydrogen Peroxide. (1950). Journal of the American Chemical Society, 72(11), 5777–5778. [URL: https://pubs.acs.org/doi/10.1021/ja01167a133]
• m-CHLOROPERBENZOIC ACID. Erowid. [URL: https://erowid.org/archive/rhodium/pdf/mcpba.pdf]
• Workup: mCPBA Oxidation. University of Rochester Department of Chemistry. [URL: https://www.chem.rochester.edu/notvoodoo/pages/workup.php?page=mcpba]
• The reaction of 3-nitropyridine with sulfite ions; a pathway to 2,5-disubstituted pyridines. ResearchGate. [URL: https://www.researchgate.
• 13.8 Sulfides. YouTube. [URL: https://www.youtube.
• Synthetic application of meta-chloroperbenzoic acid (mCPBA) over the few decades. Royal Society of Chemistry. [URL: https://www.rsc.org/advances]
• Recent Advances in the Synthesis of Sulfones. Thieme Chemistry. [URL: https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0035-1561570]
• 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Organic Chemistry Portal. [URL: https://www.organic-chemistry.
• Sulfoxide synthesis by oxidation. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/syntheses/S-functional/sulfoxides.shtm]
• Selective oxidation of organic sulfides to sulfoxides using sugar derived cis-dioxo molybdenum(VI) complexes. (2016). RSC Advances, 6(35), 29505–29515. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra02766a]
• One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine. Google Patents. [URL: https://patents.google.
• Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. (2020). Molecules, 25(23), 5567. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7727914/]
• Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. (2024). Journal of Synthetic Chemistry. [URL: https://jsynthchem.com/index.php/jsc/article/view/1075]
• Selective oxidation of sulfides to sulfoxides a. ResearchGate. [URL: https://www.researchgate.net/figure/Selective-oxidation-of-sulfides-to-sulfoxides-a_tbl1_301290333]

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Application Note: Strategic Displacement of Methylthio Groups in Pyridine Scaffolds

Here is a comprehensive Application Note and Protocol guide for the displacement of methylthio groups in pyridine scaffolds.

conditions for Pyridine-SMe to Pyridine-Amine conversion. Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Executive Summary

The methylthio group (-SMe) is a versatile handle in medicinal chemistry. It is robust enough to survive lithiation and cross-coupling, yet can be activated for Nucleophilic Aromatic Substitution (

). However, displacing an unactivated -SMe group with an amine is kinetically challenging due to its poor leaving group ability.

This guide details two primary strategies:

• Oxidative Activation (Recommended): Converting -SMe to a sulfone (

  ), creating a highly reactive electrophile suitable for mild displacement.

• Direct Displacement: Utilizing high-temperature microwave irradiation or acid catalysis to force the reaction on the sulfide directly.

Mechanistic Grounding & Logic

To design a successful experiment, one must understand the electronic limitations of the substrate.

The Leaving Group Challenge

In

reactions, the rate-determining step is often the formation of the Meisenheimer complex. However, the expulsion of the leaving group (LG) also dictates the energy barrier. The methylthio group is a poor LG compared to halogens or sulfones due to the high of its conjugate acid (methanethiol, ).

Relative Leaving Group Reactivity in

:

• Implication: Direct displacement of -SMe requires significant energy input or strong electron-withdrawing groups (EWGs) on the pyridine ring (e.g.,

  , ) to stabilize the transition state.

• Solution: Oxidation to methanesulfonyl (

  ) lowers the of the conjugate acid (methanesulfinic acid, ), increasing reactivity by orders of magnitude ( times faster).

Decision Matrix (Workflow)

Before selecting a protocol, assess your substrate using the following logic flow:

Figure 1: Strategic decision tree for selecting reaction conditions based on substrate functionality.

Detailed Protocols

Strategy A: Oxidative Activation (The "Gold Standard")

Best for: Unactivated pyridines, late-stage functionalization, and preservation of chiral centers. Mechanism: Oxidation of sulfide to sulfone followed by mild

.

Step 1: Oxidation to Sulfone[1]

• Reagents: m-Chloroperbenzoic acid (mCPBA, 77% max).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

Protocol:

• Dissolve the methylthio-pyridine (1.0 equiv) in DCM (0.1 M concentration).

• Cool the solution to

  in an ice bath.

• Add mCPBA (2.2 - 2.5 equiv) portion-wise over 15 minutes.

  • Note: Using 1.1 equiv yields the sulfoxide (

    ), which is also a better LG than sulfide but less reactive than sulfone.

• Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS (Sulfone is significantly more polar).

• Workup (Critical): Quench with saturated aqueous

  (to destroy excess peroxide) and saturated (to neutralize acid). Extract with DCM.[2][3]

• Optional: If m-chlorobenzoic acid byproduct persists, wash organic layer with 1M NaOH (if product is stable to base).

Step 2: Amine Displacement

• Reagents: Primary or Secondary Amine (1.2–2.0 equiv), DIPEA or

  (2.0 equiv).

• Solvent: THF, Dioxane, or DMF.[2]

Protocol:

• Dissolve the crude sulfone in THF or Dioxane (0.2 M).

• Add the amine and base.

• Stir at RT (for activated rings) or heat to

  (for unactivated rings).

• Reaction is typically complete within 1–4 hours.

Strategy B: Direct Microwave Displacement

Best for: Substrates sensitive to oxidation, or when step-economy is prioritized. Requires electron-deficient pyridines.

Protocol:

• Vessel: Use a dedicated microwave pressure vial (0.5–5 mL).

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO. These high-boiling, polar aprotic solvents stabilize the charged transition state.

• Stoichiometry: Pyridine-SMe (1.0 equiv), Amine (3.0–5.0 equiv).

  • Note: Excess amine acts as both nucleophile and base.

• Conditions: Irradiate at

  for 30–60 minutes.

  • Caution: Ensure the vessel is rated for the pressure generated by the amine (especially volatile amines like methylamine).

• Workup: Dilute with water/brine and extract with EtOAc. NMP is difficult to remove; extensive water washes or lyophilization may be required.

Strategy C: Acid-Promoted Displacement

Best for: Non-basic amines (anilines) or when the pyridine is electron-rich. Mechanism: Protonation of the pyridine nitrogen (

) increases the electrophilicity of the ring carbons.

Protocol:

• Solvent: n-Butanol or Ethanol.

• Additive: HCl (4M in dioxane) or TFA (1.0 equiv).

• Procedure: Mix Pyridine-SMe and Amine (2.0 equiv) with acid additive.

• Heat to reflux (

  ) in a sealed tube.

• Workup: Neutralize with saturated

  before extraction.

Data Summary & Comparison

Feature	Strategy A (Oxidation)	Strategy B (Direct MW)	Strategy C (Acid Promoted)
Reaction Temp
Leaving Group	(Excellent)	(Poor)	(activated ring)
Substrate Scope	Broad (excludes oxidation-sensitive)	Limited (requires EWGs)	Specific (acid-stable)
Byproducts	m-Chlorobenzoic acid	Methanethiol (MeSH) gas	Methanethiol (MeSH) gas
Typical Yield	80–95% (Two steps)	40–70%	50–80%

Visualizing the Mechanism

The following diagram illustrates the energy difference between the pathways.

Figure 2: Mechanistic pathway comparison. The oxidative route lowers the activation energy by creating a superior leaving group.

Troubleshooting & FAQs

Q: My oxidation reaction stalled at the sulfoxide. What do I do?

• A: Add another 1.0 equiv of mCPBA and heat to reflux in DCM. Alternatively, use Oxone in MeOH/Water, which is a more aggressive oxidant for sulfur.

Q: The direct displacement smells terrible. Is this normal?

• A: Yes. The byproduct is methanethiol (MeSH), which has a stench threshold of parts-per-billion. Always vent the microwave vial in a high-performance fume hood and bleach all glassware to oxidize residual thiols.

Q: Can I use Pd-catalysis (Buchwald-Hartwig) instead?

• A: While Pd-catalyzed amination of thioethers is possible (Liebeskind-Srogl coupling), it generally requires thioesters or specific co-factors (CuTC). The oxidative route (Strategy A) is generally cheaper, more robust, and metal-free [1].

References

• Mahdhaoui, F., et al. (2019).

  reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices. ResearchGate. Retrieved from [Link]

• MDPI. (2024). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines. Retrieved from [Link]

• Organic Chemistry Portal. (2010). Sulfone synthesis by oxidation.[3][4] Retrieved from [Link]

• University of Rochester. (2026).[2] Workup: mCPBA Oxidation. Not Voodoo.[2] Retrieved from [Link]

Sources

• 1. Iterative Exponential Growth of Oxygen-Linked Aromatic Polymers Driven by Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Workup [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: A Versatile Two-Step Synthesis of 8-Methyl-6-nitro-imidazo[1,2-a]pyridines from 3-Methyl-2-methylsulfanyl-5-nitropyridine

Abstract: The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] This application note provides a detailed, two-step synthetic protocol for accessing this privileged heterocycle, starting from the readily available, yet underutilized, 3-Methyl-2-methylsulfanyl-5-nitropyridine. The strategy involves an initial nucleophilic aromatic substitution (SNAr) to generate the key 2-aminopyridine intermediate, followed by a highly efficient Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction to construct the final bicyclic system.[3][4] This guide is designed for researchers in drug discovery and process development, offering not only step-by-step instructions but also the underlying chemical rationale to ensure robust and reproducible results.

Strategic Overview & Rationale

The synthesis of imidazo[1,2-a]pyridines traditionally begins with a corresponding 2-aminopyridine derivative.[5][6] Our designated starting material, 3-Methyl-2-methylsulfanyl-5-nitropyridine, requires a preparatory step to unmask the necessary amine functionality. Our synthetic strategy is therefore logically divided into two distinct stages:

• Stage 1: Amination via Nucleophilic Aromatic Substitution (SNAr). The pyridine ring is inherently electron-deficient, a characteristic that is dramatically amplified by the presence of a strongly electron-withdrawing nitro group at the C5 position.[7][8] This electronic profile renders the C2 and C6 positions highly susceptible to nucleophilic attack. The methylsulfanyl (-SMe) group at C2 is an excellent leaving group in this context, allowing for its efficient displacement by an ammonia equivalent to furnish the critical 2-amino-3-methyl-5-nitropyridine intermediate.

• Stage 2: Imidazo[1,2-a]pyridine Core Formation via Groebke-Blackburn-Bienaymé Reaction (GBBR). For the construction of the final heterocyclic core, we employ the GBB reaction—a powerful, one-pot, three-component reaction (3-CR).[9] This acid-catalyzed condensation of a 2-aminopyridine, an aldehyde, and an isocyanide offers significant advantages in terms of atom economy, operational simplicity, and the ability to rapidly generate diverse molecular libraries by varying the aldehyde and isocyanide inputs.[3][10]

The overall synthetic workflow is depicted below.

Figure 1: Overall two-stage synthetic workflow.

Experimental Protocols

Stage 1: Synthesis of 2-Amino-3-methyl-5-nitropyridine (Intermediate 2)

Causality: This protocol leverages the inherent electrophilicity of the C2 position on the pyridine ring. Aqueous ammonia serves as the nucleophile, and ammonium chloride acts as a mild proton source to facilitate the reaction. The reaction is performed in a sealed vessel to maintain the concentration of the volatile ammonia reagent at elevated temperatures, thereby increasing the reaction rate.

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Notes
3-Methyl-2-methylsulfanyl-5-nitropyridine (1 )	184.21	5.00 g	27.14	Starting Material
Ammonium Chloride (NH₄Cl)	53.49	1.45 g	27.14	1.0 eq
Aqueous Ammonia (28-30%)	17.03 (as NH₃)	40 mL	-	Reagent & Solvent
Ethanol	46.07	20 mL	-	Co-solvent

Protocol:

• To a 100 mL pressure vessel equipped with a magnetic stir bar, add 3-Methyl-2-methylsulfanyl-5-nitropyridine (1 ) (5.00 g, 27.14 mmol) and ammonium chloride (1.45 g, 27.14 mmol).

• Add ethanol (20 mL) followed by concentrated aqueous ammonia (40 mL).

• Seal the vessel tightly. Caution: Ensure the pressure vessel is rated for the intended temperature and pressure. Perform this reaction in a well-ventilated fume hood.

• Place the vessel in an oil bath preheated to 100 °C.

• Stir the reaction mixture vigorously for 16-24 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) using a 3:1 Hexane:Ethyl Acetate eluent system (starting material Rf ≈ 0.6, product Rf ≈ 0.2).

• After completion, cool the vessel to room temperature and then place it in an ice bath for 30 minutes before carefully opening.

• A yellow precipitate will have formed. Filter the solid product using a Büchner funnel and wash the filter cake with cold water (2 x 30 mL).

• Dry the solid under vacuum to yield 2-Amino-3-methyl-5-nitropyridine (2 ) as a bright yellow solid.

• Expected Outcome: Yield: 3.7-4.0 g (82-90%). The product is typically of high purity (>95%) and can be used in the next step without further purification.

Stage 2: Groebke-Blackburn-Bienaymé Synthesis of a Model Imidazo[1,2-a]pyridine (Product 5)

Causality: This reaction is initiated by the acid-catalyzed condensation of the 2-aminopyridine (2 ) with an aldehyde (e.g., Benzaldehyde, 3 ) to form a reactive Schiff base (iminium ion).[9] The isocyanide (e.g., tert-Butyl isocyanide, 4 ) then undergoes a nucleophilic attack on the iminium carbon, followed by an intramolecular cyclization and subsequent tautomerization to yield the aromatic imidazo[1,2-a]pyridine core. Scandium (III) triflate is an effective Lewis acid catalyst that accelerates the initial imine formation.[5]

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Notes
2-Amino-3-methyl-5-nitropyridine (2 )	153.14	1.00 g	6.53	Limiting Reagent
Benzaldehyde (3 )	106.12	0.76 mL	7.18	1.1 eq
tert-Butyl isocyanide (4 )	83.13	0.82 mL	7.18	1.1 eq
Scandium (III) Triflate (Sc(OTf)₃)	492.16	321 mg	0.65	0.1 eq (10 mol%)
Methanol (MeOH)	32.04	25 mL	-	Solvent

Protocol:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-Amino-3-methyl-5-nitropyridine (2 ) (1.00 g, 6.53 mmol) and Scandium (III) triflate (321 mg, 0.65 mmol).

• Add anhydrous methanol (25 mL) and stir the suspension for 5 minutes at room temperature.

• Add benzaldehyde (3 ) (0.76 mL, 7.18 mmol) followed by tert-butyl isocyanide (4 ) (0.82 mL, 7.18 mmol) via syringe. Caution: Isocyanides are toxic and have a strong, unpleasant odor. Handle exclusively in a fume hood.

• Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 12-18 hours. Monitor progress by TLC (1:1 Hexane:Ethyl Acetate).

• Upon completion, cool the mixture to room temperature. The solvent is then removed under reduced pressure using a rotary evaporator.

• Redissolve the resulting crude residue in dichloromethane (50 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 30 mL) followed by brine (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 20% to 50% ethyl acetate in hexane.

• Combine the product-containing fractions and remove the solvent in vacuo to afford the final product, N-(tert-butyl)-8-methyl-6-nitro-2-phenylimidazo[1,2-a]pyridin-3-amine (5 ), as a yellow-orange solid.

• Expected Outcome: Yield: 1.75-1.95 g (76-85%). Characterization data should be consistent with the proposed structure.

Mechanism & Field Insights

The GBB reaction proceeds through a well-established cascade mechanism, highlighting the efficiency of multicomponent reactions.

Figure 2: Simplified mechanism of the GBB reaction.

• Solvent Choice: Anhydrous methanol is an ideal solvent as it is protic, which aids in the initial imine formation, but is also compatible with the Lewis acid catalyst.

• Catalyst Loading: While 10 mol% of Sc(OTf)₃ is robust, the loading can often be reduced to 2-5 mol% on larger scales without significant impact on reaction time or yield, improving process economy.

• Substrate Scope: The true power of this protocol lies in its versatility. A wide range of aromatic, heteroaromatic, and aliphatic aldehydes can be used. Similarly, various aliphatic and aromatic isocyanides are well-tolerated, providing rapid access to a diverse library of imidazo[1,2-a]pyridine analogues for structure-activity relationship (SAR) studies.[3]

Conclusion

This application note details a reliable and scalable two-step synthesis for producing substituted 8-methyl-6-nitro-imidazo[1,2-a]pyridines. By combining a strategic SNAr reaction with the efficiency of the Groebke-Blackburn-Bienaymé multicomponent reaction, this protocol provides a valuable tool for medicinal chemists and drug development professionals, enabling the rapid and diverse functionalization of this important heterocyclic scaffold.

References

• Bonne, D., et al. (2007). The Groebke-Blackburn-Bienaymé Reaction. Angewandte Chemie International Edition, 46(16), 2485-2487. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

• Domínguez, G., et al. (2020). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 25(23), 5727. Available at: [Link]

• de Souza, M. V. N., et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. Available at: [Link]

• Blackburn, C. (2020). Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. Scientific Reports, 10(1), 3341. Available at: [Link]

• Pasha, M. A., et al. (2018). Microwave-promoted One-pot Synthesis of Imidazo[1,2-a]pyridines in Lemon Juice. Asian Journal of Chemistry, 30(1), 167-170. Available at: [Link]

• Chernyak, N., et al. (2011). A multicomponent reaction for the synthesis of imidazo[1,2-a]pyridines. Angewandte Chemie International Edition, 50(10), 2342-2345. Available at: [Link]

• Devi, N., et al. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Topics in Medicinal Chemistry, 16(26), 2963-2994. Available at: [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. Available at: [Link]

• Shaabani, A., et al. (2005). A novel isocyanide-based three-component reaction: a facile synthesis of 3-amino-imidazo[1,2-a]pyridines. Tetrahedron Letters, 46(52), 8983-8986. Available at: [Link]

• Teulade, J. C., et al. (1993). Synthesis of Imidazo[1,2-a]pyridines as Antiviral Agents. Journal of Medicinal Chemistry, 36(1), 14-20. Available at: [Link]

• Guchhait, S. K., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35057–35074. Available at: [Link]

• Brainly. (2021). Does the nitro group on the pyridine ring make the ring more electron-rich or more electron-deficient?. Retrieved from [Link]

• Singh, D., et al. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Topics in Medicinal Chemistry, 16(26), 2963-2994. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
• 5. bio-conferences.org [bio-conferences.org]
• 6. Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. brainly.com [brainly.com]
• 9. The Groebke-Blackburn-Bienaymé Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving yield of SNAr reaction for 2-methylsulfanyl-5-nitropyridine synthesis

Technical Support Center: Nitropyridine Functionalization Desk Subject: Yield Optimization for 2-Methylsulfanyl-5-Nitropyridine Synthesis

Welcome to the Technical Support Center

User: Researcher / Process Chemist Ticket ID: SNAr-5NO2-PYR-001 Status: Open Agent: Senior Application Scientist (Process Chemistry Division)

Hello. I understand you are experiencing yield or purity issues with the SNAr reaction of 2-chloro-5-nitropyridine (or its bromo-analog) to synthesize 2-methylsulfanyl-5-nitropyridine .

This scaffold is a "deceptively simple" substrate. While the 5-nitro group strongly activates the 2-position, it also makes the ring susceptible to specific competing pathways that silently erode yield. Below is a comprehensive guide designed to troubleshoot your specific failure modes.

Part 1: The Mechanistic Landscape

To fix the yield, we must first visualize the competition. The reaction proceeds via an Addition-Elimination mechanism involving a Meisenheimer complex.[1][2]

The Critical Insight: The nitro group at C5 is a double-edged sword. It stabilizes the intermediate (good for reaction rate) but also makes the C2 position highly electrophilic toward any nucleophile—including trace water in your solvent.

Figure 1: Reaction Pathway & Competitive Landscapes

Caption: The primary SNAr pathway (Green/Blue) vs. the parasitic hydrolysis pathway (Red). The nitro group stabilizes the Meisenheimer complex but heightens sensitivity to moisture.

Part 2: The "Gold Standard" Protocol

Do not rely on generic SNAr conditions. For this specific substrate, moisture control is more critical than heat.

Reagents:

• Substrate: 2-Chloro-5-nitropyridine (1.0 equiv)

• Nucleophile: Sodium thiomethoxide (NaSMe) (1.1 equiv) — Powder is preferred over aqueous solution.

• Solvent: Anhydrous THF (Tetrahydrofuran) or DMF (Dimethylformamide).

• Temperature: 0°C to Room Temperature (RT).

Step-by-Step Workflow:

• Preparation: Charge an oven-dried flask with NaSMe (solid) under nitrogen/argon.

• Solvation: Add anhydrous THF. (DMF is acceptable if solubility is poor, but THF simplifies workup). Cool to 0°C.

• Addition: Add 2-chloro-5-nitropyridine portion-wise or as a solution in THF. Control the exotherm.

• Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC/HPLC.

  • Note: Heating (>50°C) often promotes degradation and disulfide formation.

• Quench: Pour into saturated NH4Cl or water.

• Workup: Extract with EtOAc. Wash organic layer with water (to remove DMF/salts) and brine. Dry over Na2SO4.

Part 3: Troubleshooting Center (FAQ)

Here are the specific solutions to the issues you are likely facing.

Issue 1: "My product contains a stubborn yellow solid impurity."

Diagnosis: Hydrolysis (The Pyridone Trap). You have likely formed 5-nitro-2-pyridone .

• Cause: The 2-position is so activated that hydroxide (from wet solvent or hygroscopic NaSMe) competes with the thiolate.

• Verification: Check NMR. A broad singlet around 11-13 ppm (NH) or a shift in the aromatic protons indicates the pyridone tautomer.

• Corrective Action:

  • Strictly Anhydrous: Use fresh anhydrous solvents.

  • Reagent Check: Commercial NaSMe is extremely hygroscopic. If the bottle is old, it contains NaOH. Recrystallize it or switch to bubbling Methanethiol (MeSH) gas with a dry base (e.g., K2CO3/Acetone).

Issue 2: "The yield is okay, but the product purity drops after storage."

Diagnosis: Sulfur Oxidation.

• Cause: The resulting thioether is electron-rich (relative to the starting material) and prone to oxidation to the sulfoxide (S=O) or sulfone (O=S=O) .

• Verification: LC-MS will show M+16 or M+32 peaks.

• Corrective Action:

  • Avoid Peroxides: Do not use old ether/THF for extraction.

  • Storage: Store the product under inert gas (Argon) in the dark at -20°C.

  • Workup: Avoid oxidative quenchers (like hypochlorite/bleach) until the product is isolated. Use bleach only to treat the waste stream.

Issue 3: "The reaction stalls at 70-80% conversion."

Diagnosis: Product Inhibition or Ion Pairing.

• Cause: The leaving group (chloride) accumulates. In non-polar solvents, the sodium cation might pair tightly with the thiolate, reducing nucleophilicity.

• Corrective Action:

  • Solvent Switch: Move from THF to DMF or DMSO (increases dissociation of the ion pair).

  • Catalysis: Add 18-Crown-6 (if using NaSMe) or 15-Crown-5 (if using KSMe) to sequester the cation and "naked" the anion.

Part 4: Diagnostic Workflow

Use this flow to determine your next experimental move.

Figure 2: Troubleshooting Decision Tree

Caption: Step-by-step logic for identifying the root cause of yield loss based on impurity profile.

Part 5: Data Summary

Table 1: Solvent & Base Effects on Yield

Solvent	Base/Reagent	Temp	Yield	Primary Risk
THF (Anhydrous)	NaSMe (Solid)	0°C -> RT	92-95%	Best Balance. Low risk if dry.
DMF	NaSMe	RT	85-90%	Workup difficulty; Hydrolysis if wet.
Water/HPMC	NaSMe	RT	40-60%	High Hydrolysis Risk. Not recommended for 5-NO2 substrates.
Ethanol	NaSMe	Reflux	70%	Side reaction: Ethoxy substitution (SNAr competition).

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Foundational text on Meisenheimer complexes and SNAr kinetics).

• Isley, N. A., et al. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. (Detailed review of activating groups in SNAr).

• Luttringer, M., et al. (2020). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Royal Society of Chemistry (RSC) Advances. (Discusses hydrolysis competition in activated chloronitropyrimidines/pyridines).

• Budzinska, A., et al. (2021). Synthesis of 2-Methyl-3-nitropyridines... and Their Reactions with S-Nucleophiles. MDPI Molecules. (Specific protocols for thiolation of nitropyridines).

• Baumann, M., et al. (2011). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. Beilstein Journal of Organic Chemistry. (Comparative reactivity of 2-chloro-5-nitropyridine).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]

Controlling regioselectivity in electrophilic substitution of 2-methylsulfanyl-pyridines

Welcome to the specialized support hub for sulfur-functionalized pyridines. You are likely here because the 2-methylsulfanyl (2-SMe) group is behaving unpredictably during electrophilic aromatic substitution (SEAr).

This moiety is deceptive. While the sulfur atom is a strong ortho/para activator in benzene systems, its attachment to the electron-deficient pyridine ring creates a "push-pull" electronic conflict. Furthermore, the sulfide itself is a fragile nucleophile, often reacting with your electrophile before the ring does.

Below is your troubleshooting matrix, mechanistic deep-dives, and validated protocols to control regioselectivity (C3 vs. C5) and prevent side reactions (S-oxidation).

Part 1: Diagnostic Matrix (Quick Fix)

Symptom / Issue	Probable Cause	Immediate Action
Product is a Sulfoxide (S=O)	Oxidizing electrophile (e.g., HNO₃, H₂O₂) or radical side-reaction.	Stop. Switch to non-oxidizing electrophiles (e.g., NBS for bromination). For nitration, see Protocol B (SNAr route).
Substitution occurred at C5 (Para)	Standard SEAr mechanism dominated by electronic activation.	Normal behavior. 2-SMe directs para (C5). If you wanted C5, optimize solvent.
Substitution occurred at C3 (Ortho)	Rare in SEAr; usually implies Directed Ortho Metalation (DoM) or chelation control.	If C3 is desired, do not use SEAr . Switch to Lithiation (DoM) conditions (n-BuLi).
Low Yield / Tar Formation	Pyridine N-complexation or S-alkylation by electrophile.	Add a scavenger or switch to N-oxide intermediate to modulate reactivity.

Part 2: The Regioselectivity Engine (Mechanism & Logic)

To control the outcome, you must understand the electronic "terrain" of the molecule.

The Conflict: Position 3 vs. Position 5

In a standard pyridine, the ring is deactivated.[1] However, the 2-SMe group pushes electron density into the ring via resonance (+M effect).[2]

• Position 3 (Ortho to SMe): Theoretically activated, but sterically crowded by the SMe group and the Nitrogen lone pair.

• Position 5 (Para to SMe): Activated by resonance and sterically accessible. This is the Beta position relative to Nitrogen, which is the least deactivated site on the pyridine core.

Visualizing the Pathway

The diagram below illustrates the divergence between Electrophilic Substitution (SEAr) and Directed Ortho Metalation (DoM).

Figure 1: Decision tree for accessing C5 (via electronics) versus C3 (via chelation/lithiation).

Part 3: Troubleshooting Specific Reactions

Issue A: "I need to Brominate, but I'm getting mixtures."

The Fix: Use N-Bromosuccinimide (NBS) in polar aprotic solvents (Acetonitrile or DMF).

• Why: Elemental Bromine (Br₂) often forms a charge-transfer complex with the pyridine nitrogen or oxidizes the sulfur. NBS provides a controlled source of "Br+" without the harsh oxidative environment.

• Regioselectivity:[1][3][4][5][6] Exclusively C5 .

Issue B: "I need to Nitrate, but my sulfur oxidized to sulfoxide."

The Fix: Do NOT nitrate 2-SMe-pyridine directly.

• Why: Nitrating conditions (HNO₃/H₂SO₄) are potent oxidizers. Sulfur is softer and more nucleophilic than the ring carbons; it will oxidize to sulfoxide (S=O) before the ring nitrates.

• Workaround (The "SNAr Strategy"):

  • Start with 2-chloro-pyridine .[7]

  • Nitrate it (standard conditions)

    2-chloro-5-nitropyridine .

  • Displace the chloride with Sodium Thiomethoxide (NaSMe). This sequence guarantees the integrity of the sulfide.

Part 4: Validated Experimental Protocols

Protocol 1: Regioselective Bromination at C5

Target: 5-Bromo-2-(methylthio)pyridine

Reagents:

• 2-(Methylthio)pyridine (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.05 equiv)

• Acetonitrile (MeCN) [0.5 M concentration]

Step-by-Step:

• Dissolution: Dissolve 2-(methylthio)pyridine in dry MeCN under N₂ atmosphere.

• Addition: Add NBS portion-wise at 0°C. Note: Adding solid NBS slowly prevents localized high concentrations of radicals.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.

  • Checkpoint: If reaction is slow, shield from light to inhibit radical side-reactions on the methyl group.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (to remove trace bromine). Extract with EtOAc.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Expected Yield: 85–92% Regioselectivity: >98% C5 isomer.

Protocol 2: Accessing C3 via Directed Ortho Metalation (DoM)

Target: 3-Functionalized-2-(methylthio)pyridine

Reagents:

• 2-(Methylthio)pyridine (1.0 equiv)

• n-Butyllithium (n-BuLi) (1.1 equiv, 2.5M in hexanes)

• Electrophile (e.g., DMF, I₂, R-CHO)

• Dry THF / TMEDA (optional additive)

Step-by-Step:

• Setup: Flame-dry glassware. Dissolve substrate in anhydrous THF at -78°C.

• Lithiation: Add n-BuLi dropwise. The Nitrogen lone pair and Sulfur atom chelate the Lithium, directing deprotonation exclusively to C3 .

• Equilibration: Stir at -78°C for 1 hour.

• Quench: Add electrophile (e.g., Iodine) dissolved in THF.

• Warm-up: Allow to warm to RT naturally.

Mechanism Note: This bypasses the electronic preference for C5 by utilizing the "Complex Induced Proximity Effect" (CIPE).

Part 5: Troubleshooting Flowchart (S-Oxidation)

If you detect sulfoxide/sulfone impurities, use this logic flow to identify the breach in protocol.

Figure 2: Root cause analysis for sulfur oxidation events.

References

• Regioselectivity in Pyridines: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010.

• Synthesis of 5-bromo-2-(methylthio)pyridine: Smolecule. "Synthesis of 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid." Accessed October 2023. Link

• NBS Bromination Protocols: Master Organic Chemistry. "N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry." Link

• Lithiation vs. SEAr: Schlosser, M. "Organometallics in Synthesis: A Manual." Wiley, 2013.

• Directing Effects: PubChem Compound Summary for 5-bromo-2-(methylthio)pyridine. Link

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. quora.com [quora.com]
• 6. youtube.com [youtube.com]
• 7. CN101560183B - Method for preparing 5-bromo-2-methylpyridine - Google Patents [patents.google.com]

Minimizing side reactions during the oxidation of 2-methylthio-5-nitropyridine

Technical Support Center: Oxidation of 2-Methylthio-5-nitropyridine

Welcome to the technical support guide for the oxidation of 2-methylthio-5-nitropyridine. This resource is designed for researchers, chemists, and drug development professionals who are working with this important synthetic transformation. The oxidation of the thioether moiety in this molecule to its corresponding sulfoxide or sulfone is a critical step in the synthesis of various biologically active compounds, including covalent inhibitors and other targeted therapeutics.[1] However, the presence of multiple oxidizable sites—the thioether sulfur and the pyridine nitrogen—presents unique challenges. This guide provides in-depth, experience-based answers to common issues, helping you minimize side reactions and maximize the yield and purity of your desired product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm planning to oxidize 2-methylthio-5-nitropyridine. What are the expected products and the most common side reactions I should anticipate?

A1: Understanding the Reaction Landscape

When you oxidize 2-methylthio-5-nitropyridine, you are navigating a reaction with multiple potential outcomes. The primary goal is typically the selective oxidation of the sulfur atom.

• Desired Products:

  • 2-Methylsulfinyl-5-nitropyridine (Sulfoxide): The product of a single oxidation of the thioether. This is often the target for fine-tuning electronic properties or for use as a synthetic intermediate.

  • 2-Methylsulfonyl-5-nitropyridine (Sulfone): The product of a double oxidation of the thioether. Sulfones are common structural motifs in pharmaceuticals and can act as potent, cysteine-reactive electrophiles in covalent drug design.[1][2]

• Common Side Products:

  • Over-oxidation Product (Sulfone): If the sulfoxide is your target, further oxidation to the sulfone is the most common side reaction.[3]

  • Pyridine N-Oxide: The nitrogen atom on the pyridine ring can be oxidized to form 2-methylthio-5-nitropyridine-N-oxide. Although the electron-withdrawing nitro group deactivates the ring and makes the nitrogen less basic than in pyridine, N-oxidation remains a significant competitive pathway, especially with strong, non-selective oxidizing agents.[4][5]

The relationship between these species is illustrated below. Your experimental goal is to control the reaction conditions to favor one pathway over the others.

Caption: Primary reaction pathways during the oxidation of 2-methylthio-5-nitropyridine.

Q2: My goal is the sulfoxide, but my reaction yields a mixture of the sulfoxide and the sulfone. How can I improve selectivity and prevent over-oxidation?

A2: Achieving Selective Sulfoxide Synthesis

Preventing over-oxidation to the sulfone is a classic challenge in thioether chemistry.[3] Success hinges on precise control over reaction parameters. The sulfoxide product is still susceptible to oxidation, often at a rate comparable to the starting thioether.

Core Strategies to Minimize Sulfone Formation:

• Strict Stoichiometric Control: This is the most critical factor. Use a slight excess, but no more than 1.0 to 1.2 equivalents , of your oxidizing agent. A large excess of the oxidant will invariably lead to the sulfone.[2]

• Lower Reaction Temperature: Perform the reaction at reduced temperatures (e.g., 0 °C to -20 °C). Lower kinetic energy reduces the rate of the second oxidation step more significantly, allowing the reaction to be stopped more cleanly after the first oxidation is complete.

• Controlled Reagent Addition: Add the oxidizing agent slowly and portion-wise, or via a syringe pump, to the solution of the thioether. This prevents a localized high concentration of the oxidant, which can cause rapid over-oxidation.[2]

• Diligent Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or LC-MS. The goal is to quench the reaction as soon as the starting material is consumed. Do not let the reaction run for an arbitrary amount of time.

• Choice of Oxidant: Select an oxidant known for milder activity or higher selectivity for sulfoxide formation.

Table 1: Oxidant Selection Guide for Sulfoxide Synthesis

Oxidant	Typical Stoichiometry	Recommended Conditions	Advantages & Disadvantages
Hydrogen Peroxide (H₂O₂)	1.1 eq.	In glacial acetic acid, room temp. or 0 °C.[3]	Pro: "Green" oxidant, inexpensive, easy workup. Con: Can be slow; acid catalyst can sometimes promote N-oxidation.
m-CPBA	1.0 - 1.1 eq.	DCM or CHCl₃, 0 °C to room temp.	Pro: Highly effective, works well at low temps. Con: Potentially explosive; strong enough to cause N-oxidation if not controlled.[6]
Sodium Periodate (NaIO₄)	1.1 - 1.2 eq.	Methanol/water, 0 °C to room temp.	Pro: Mild, highly selective for sulfoxide, easy workup (precipitates iodate). Con: Heterogeneous reaction can be slow.
Oxone® (KHSO₅)	~0.5 eq. (contains 2 eq. KHSO₄, 1 eq. K₂SO₄)	Methanol/water, buffered with NaHCO₃, 0 °C.	Pro: Stable, inexpensive, effective. Con: Requires buffering to control pH; can be aggressive if not controlled.

Q3: I am detecting a significant amount of the N-oxide byproduct in my reaction mixture. What are the best methods to suppress this side reaction?

A3: Suppressing N-Oxidation

The formation of a pyridine-N-oxide occurs when the oxidant attacks the lone pair of electrons on the ring nitrogen.[4] While the thioether is generally more nucleophilic and oxidizes faster, certain conditions can favor N-oxidation.

Core Strategies to Minimize N-Oxide Formation:

• Avoid Peroxy-Acid Reagents in Acidic Media: Reagents like peracetic acid (formed in situ from H₂O₂ and acetic acid) or m-CPBA are classic choices for creating N-oxides.[7] While they also oxidize thioethers, they present a higher risk for the competitive N-oxidation pathway.

• Use Metal-Free, Neutral pH Conditions: Oxidants that perform well under neutral or buffered conditions are less likely to protonate the pyridine nitrogen. Protonation can alter the electronic properties of the ring and, in some cases, influence the site of oxidation. Sodium periodate in a mixed solvent system (e.g., MeOH/H₂O) at 0 °C is an excellent choice to avoid N-oxidation.

• Choose Sulfur-Specific Catalytic Systems: Certain transition-metal-free catalytic systems are designed for selective sulfide oxidation. For instance, using H₂O₂ with a catalyst like triflic acid can be highly selective for sulfoxide formation without significant N-oxidation.[8]

The diagram below illustrates the decision-making process for troubleshooting these competing reactions.

Caption: Troubleshooting flowchart for minimizing common side reactions.

Validated Experimental Protocols

Protocol 1: Selective Oxidation to 2-Methylsulfinyl-5-nitropyridine (Sulfoxide)

This protocol utilizes hydrogen peroxide in glacial acetic acid, a "green" and highly controllable system for selective mono-oxidation.[3]

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-methylthio-5-nitropyridine (1.0 eq.) in glacial acetic acid (approx. 0.2 M concentration).

  • Cool the flask in an ice-water bath to 0 °C.

• Reagent Addition:

  • While stirring vigorously at 0 °C, add 30% aqueous hydrogen peroxide (1.1 eq.) dropwise over 15-20 minutes using a syringe.

  • Causality: Slow addition prevents temperature spikes and localized over-oxidation. Acetic acid acts as both a solvent and a catalyst.

• Reaction Monitoring:

  • Monitor the reaction every 15-30 minutes by TLC (e.g., using 50% ethyl acetate in hexanes).

  • The reaction is complete when the starting material spot is no longer visible (typically 2-4 hours). Do not let the reaction proceed longer than necessary.

• Workup and Purification:

  • Once complete, pour the reaction mixture slowly into a beaker containing a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acetic acid.

  • Extract the aqueous layer with dichloromethane or ethyl acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by column chromatography or recrystallization to yield the pure sulfoxide.

Protocol 2: Complete Oxidation to 2-Methylsulfonyl-5-nitropyridine (Sulfone)

This protocol uses an excess of a more potent oxidizing system to ensure complete conversion to the sulfone.[9]

• Reaction Setup:

  • In a round-bottom flask with a magnetic stir bar, dissolve 2-methylthio-5-nitropyridine (1.0 eq.) in dichloromethane (DCM) (approx. 0.2 M concentration).

  • Cool the flask to 0 °C in an ice-water bath.

• Reagent Addition:

  • In a separate beaker, dissolve m-Chloroperoxybenzoic acid (m-CPBA, ~77% purity, 2.5 eq.) in DCM.

  • Add the m-CPBA solution dropwise to the stirred thioether solution at 0 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight (or until TLC/LC-MS confirms complete conversion of the intermediate sulfoxide).

  • Causality: Using >2 equivalents of a strong oxidant like m-CPBA ensures the reaction proceeds fully to the sulfone.

• Workup and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to destroy excess peroxide, followed by a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove m-chlorobenzoic acid.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield the pure sulfone.

References

• Master Organic Chemistry. (2015). Thiols And Thioethers. [Link]

• Wikipedia. Pyridine-N-oxide. [Link]

• Water360. Reaction mechanism and stoichiometry of chemical sulfide oxidation. [Link]

• Organic Chemistry Portal. Synthesis of N-oxides of pyridines and related compounds. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Sulfide Oxidation. [Link]

• 911Metallurgist. (2018). Sulfide Oxidation. [Link]

• JoVE. Preparation and Reactions of Sulfides. [Link]

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. Arkivoc, 2001(i), 242-268. [Link]

• Wang, Z., et al. (2015). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters, 17(11), 2692–2695. [Link]

• Reddit r/OrganicChemistry. (2024). How to minimize side products of this reaction. [Link]

• Wang, Z., et al. (2015). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. ACS Publications. [Link]

• Organic Chemistry Portal. Sulfoxide synthesis by oxidation. [Link]

• Kesavan, V., et al. (2011). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 16(8), 6348-6355. [Link]

• ResearchGate. Mechanism for the Oxidation of Sulfides and Sulfoxides with Periodates: Reactivity of the Oxidizing Species. [Link]

• Baran Lab. (2012). Pyridine N-Oxides. [Link]

• Organic Syntheses. Pyridine-n-oxide. [Link]

• Google Patents. (2014). Method of oxidizing thioether to sulfone.

• Chemistry LibreTexts. (2023). Thiols and Sulfides. [Link]

• YouTube. (2019). 04.07 Thioethers. [Link]

• Organic Chemistry Portal. Sulfone synthesis by oxidation. [Link]

• Amanote Research. 5-Nitropyridine-2-Sulfonic Acid, a New Precursor for 2,5-Disubstituted Pyridines. [Link]

• Gancarz, R., et al. (2002). Substitution reactions of 5-nitropyridine-2-sulfonic acid. A new pathway to 2,5-disubstituted pyridines. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. Substitution reactions of 5-nitropyridine-2-sulfonic acid. A new pathway to 2,5-disubstituted pyridines. [Link]

• Lee, S., et al. (2024). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Molecules, 29(10), 2269. [Link]

• Ward, C. C., et al. (2017). 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles. Journal of the American Chemical Society, 139(48), 17255–17258. [Link]

• Wang, Y., et al. (2023). Synthesis of sulfonyl 2-aryl-5-methylenyltetrahydropyrans. RSC Advances, 13(45), 31690-31702. [Link]

• ResearchGate. Oxidation reaction of 5-ethyl-2-methylpyridine using HNO3. [Link]

• Google Patents. (2021). One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.

• ResearchGate. What is the best procedure to oxidize 2-methylpyridine to the corresponding acid in high yield?. [Link]

• ResearchGate. About the Routes of Oxidative Conversion of 2-methyl-5-ethylpyridine on Vanadium Oxide Modified Catalyst. [Link]

• PubMed. (2021). TET-Like Oxidation in 5-Methylcytosine and Derivatives: A Computational and Experimental Study. [Link]

• Journal of the Chemical Society C: Organic. (1968). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. [Link]

• MDPI. (2022). Studies on the Oxidative Damage of the Wobble 5-Methylcarboxymethyl-2-Thiouridine in the tRNA of Eukaryotic Cells with Disturbed Homeostasis of the Antioxidant System. [Link]

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• 1. 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 5. N-oxide synthesis by oxidation [organic-chemistry.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 9. Sulfone synthesis by oxidation [organic-chemistry.org]

Reference Data & Comparative Studies

Advanced Spectral Analysis Guide: 3-Methyl-2-methylsulfanyl-5-nitropyridine

Executive Summary & Structural Context[1][2][3]

In drug discovery, the 3-Methyl-2-methylsulfanyl-5-nitropyridine scaffold serves as a critical intermediate, particularly in the synthesis of fused bicyclic heterocycles (e.g., pyrido[2,3-d]pyrimidines) used in kinase inhibition.

This guide provides an in-depth technical analysis of the

H NMR spectral signature of this molecule. Unlike standard data sheets, this document focuses on comparative analysis : distinguishing the product from its halogenated precursors (reaction monitoring) and differentiating it from common regioisomers using solvent-dependent shifts.

The Molecule[1][2][4][5][6][7]

• IUPAC Name: 3-Methyl-2-(methylsulfanyl)-5-nitropyridine

• Molecular Formula:

• Key Functional Groups: Nitro (

  ), Methyl ( ), Methylsulfanyl ( ), Pyridine Core.

Figure 1: Substituent effects on the pyridine core. The nitro group at C5 strongly influences the chemical shifts of H4 and H6.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and spectral integrity, the following protocol minimizes solvent-solute interactions that can obscure fine coupling constants.

Materials

• Solvent:

  (99.8% D) + 0.03% TMS (Tetramethylsilane).

  • Why: Chloroform reduces hydrogen bonding compared to DMSO, providing sharper resolution for the aromatic coupling constants (

    -values).

• Concentration: 10–15 mg in 0.6 mL solvent.

  • Why: High concentrations can cause stacking effects in planar aromatics, shifting signals upfield.

Step-by-Step Acquisition

• Preparation: Dissolve sample in vial before transfer to NMR tube to ensure homogeneity. Filter through a cotton plug if any turbidity exists (removes paramagnetic inorganic salts from precursor steps).

• Acquisition Parameters (600 MHz equivalent):

  • Pulse Angle:

  • Relaxation Delay (

    ): 2.0 seconds (Essential for accurate integration of the Nitro-adjacent protons which may have longer ).

  • Scans: 16–32.

• Processing: Apply an exponential window function (Line Broadening = 0.3 Hz) to enhance signal-to-noise without compromising splitting resolution.

Spectral Assignment & Data Analysis[1][2][4][6][8][9][10][11][12]

The spectrum is characterized by two distinct aromatic signals and two aliphatic singlets. The key challenge is assigning the specific methyl groups and differentiating the aromatic protons.

Table 1: Chemical Shift Assignment ( )

Position	Type	Shift ( , ppm)	Multiplicity	(Hz)	Mechanistic Rationale
H6	Ar-H	9.05 – 9.15	Doublet (d)	~2.5	Most Deshielded. Alpha to Nitrogen + Ortho to . The paramagnetic anisotropy of the nitro group and the electronegativity of the ring nitrogen reinforce each other.
H4	Ar-H	8.15 – 8.25	Doublet (d)	~2.5	Deshielded. Ortho to , but Meta to Nitrogen. Less deshielded than H6.
S-Me		2.60 – 2.70	Singlet (s)	-	Sulfur is more electronegative than Carbon, deshielding these protons relative to the C-Me.
C-Me		2.35 – 2.45	Singlet (s)	-	Typical benzylic/pyridylic methyl shift.

> Note: Chemical shifts are theoretical estimates based on substituent additivity rules derived from 2-methylthio-5-nitropyridine and 3-methylpyridine analogs [1][3].

Detailed Coupling Analysis

• H4–H6 Coupling: The protons are meta to each other. In pyridine systems,

  is typically 1.5 – 2.5 Hz.

• Long-Range Coupling: The C3-Methyl group may show a small allylic coupling to H4 (

  ), potentially broadening the H4 doublet or making it appear as a quartet of doublets (qd) at high field strength (>500 MHz).

Comparative Analysis: Product vs. Alternatives

This section objectively compares the product's spectral profile against its immediate precursor and a common solvent scenario, aiding in reaction monitoring and troubleshooting.

Comparison A: Reaction Monitoring (Product vs. Precursor)

Scenario: Synthesis via

displacement of Chlorine by Sodium Thiomethoxide. Precursor: 2-Chloro-3-methyl-5-nitropyridine.

Feature	Precursor (2-Cl)	Product (2-SMe)	Diagnostic Action
Aliphatic Region	Single peak ( ) at ~2.4 ppm.	Two peaks. New singlet ( ) appears at ~2.6 ppm.	Primary Indicator. Integration ratio of S-Me to C-Me must be 1:1.
Aromatic Shifts	H6/H4 are slightly more deshielded due to Cl's inductive effect (-I).	H6/H4 shift upfield slightly due to S-Me resonance donation (+R).	Subtle shift; rely on integration of methyls.
Reaction Completion	-	-	Disappearance of the unique 2-Cl aromatic pattern.

Comparison B: Solvent Effects ( vs. DMSO- )

Scenario: Solubility issues necessitate the use of DMSO.

• Observation: In DMSO-

  , all signals typically shift downfield.

• Critical Change: The H6 proton, being adjacent to the pyridine nitrogen, is highly sensitive to solvent polarity. In DMSO, H6 may shift from ~9.1 ppm to ~9.3+ ppm due to dipole-dipole interactions between the solvent and the pyridine lone pair.

• Water Peak Interference: DMSO-

  often contains water at ~3.3 ppm. This is far from the methyl signals (2.4–2.7 ppm) and aromatic signals, making DMSO a viable alternative if the sample is insoluble in chloroform [4].

Decision Tree for Regioisomer Differentiation

A common synthetic error produces the 2-SMe-3-NO2-5-Me isomer (different nitro placement). Use this logic flow to validate the correct regioisomer.

Figure 2: Logical workflow for confirming regio-chemistry based on aromatic coupling constants (

-values).

References

• MDPI. Synthesis of 2-Methyl-3-nitropyridines... and Their Reactions with S-Nucleophiles. Available at: [Link][1][2]

• National Institutes of Health (PMC). Nucleophilic Functionalization of 2-R-3-Nitropyridines. Available at: [Link]

• PrepChem. Synthesis of 2-Methylthio-5-nitro-pyridine. Available at: [Link]

• Fulmer, G. R., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents. Organometallics 2010, 29, 9, 2176–2179. Available at: [Link]

Sources

• 1. Using 2H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kgroup.du.edu [kgroup.du.edu]

HPLC Method Development for Nitropyridine Sulfide Purity: A Comparative Guide

Executive Summary

Nitropyridine sulfides are critical intermediates in the synthesis of kinase inhibitors and antibiotics. Their analysis presents a "perfect storm" of chromatographic challenges: the basicity of the pyridine ring causes peak tailing, the nitro group introduces thermal instability (ruling out GC), and the sulfide linkage is prone to on-column oxidation.

This guide moves beyond generic "try-and-see" approaches. We objectively compare standard C18 workflows against Phenyl-Hexyl stationary phases , demonstrating why the latter provides superior resolution for the specific electron-deficient nature of nitropyridines.

Part 1: The Challenge & Strategic Analysis

The Analyte Profile

To develop a robust method, we must first deconstruct the molecule:

• Pyridine Ring (Basic): The nitrogen atom has a lone pair that interacts with residual silanols on silica columns, causing severe tailing. Solution: Low pH mobile phase.

• Nitro Group (

  ): Strongly electron-withdrawing, making the ring electron-deficient. Solution: Exploiting - interactions.

• Sulfide Linkage (

  ): Susceptible to oxidation into sulfoxides ( ) and sulfones ( ). Solution: Fast separation to prevent on-column degradation.

Comparative Analysis: Why HPLC?

Before optimizing the HPLC method, we must validate the choice of technique.

Feature	HPLC (Recommended)	GC (Gas Chromatography)	UPLC/UHPLC
Thermal Stability	High. Ambient operation prevents degradation.[1]	Critical Failure. Nitro groups often degrade/explode at injection port temps (>200°C).	High. Same as HPLC.
Resolution	High. Tunable via stationary phase chemistry (e.g., Phenyl).[2]	Medium. Limited by volatility differences.	Ultra-High. Best for complex impurity profiles, but requires 15k psi systems.
Sulfide Stability	Good. Can use antioxidants in mobile phase if needed.	Poor. Heated injector promotes rapid oxidation of sulfides.	Good. Faster run times reduce oxidation risk further.

Part 2: Method Development Strategy (The "How-To")

The standard C18 column is often the default choice, but for nitropyridines, it is suboptimal. We utilize a Phenyl-Hexyl phase.[3] The electron-rich phenyl ring of the stationary phase interacts with the electron-deficient nitropyridine ring via

- stacking, offering orthogonal selectivity to hydrophobicity.

Workflow Diagram

The following diagram outlines the decision logic for this specific method development.

Figure 1: Decision matrix for nitropyridine method development. Note the preference for Phenyl-Hexyl phases for aromatic selectivity.

Part 3: Experimental Protocol

This protocol is designed to be self-validating . The system suitability steps ensure the instrument is ready before the sample is consumed.

Reagents & Equipment

• System: HPLC with PDA (Photodiode Array) or UV-Vis.

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (Alternative: C18 End-capped).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2). Note: Low pH suppresses silanol ionization.

• Mobile Phase B: Acetonitrile (HPLC Grade).[4][5]

Step-by-Step Procedure

Step 1: Preparation of Mobile Phase

• Dissolve 1 mL of 85% Phosphoric acid in 1 L of Milli-Q water.

• Filter through a 0.22 µm nylon filter. Causality: Removes particulates that block columns; nylon is compatible with aqueous acidic buffers.

Step 2: System Equilibration (The Self-Check)

• Purge lines with 50:50 A:B for 5 minutes.

• Set initial gradient conditions (95% A / 5% B).[6]

• Run "Blank" injections until the baseline drift is < 0.5 mAU/min.

• Stop Rule: If pressure ripples > 20 psi, re-purge pump heads. Do not inject sample.

Step 3: Gradient Program

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Interaction Mode
0.0	5	1.0	Initial Loading
2.0	5	1.0	Isocratic Hold (Polar impurities elute)
15.0	80	1.0	Gradient Elution (Analyte separation)
18.0	95	1.0	Column Wash (Elute dimer/polymers)
20.0	95	1.0	Wash Hold
20.1	5	1.0	Return to Initial

| 25.0 | 5 | 1.0 | Re-equilibration |

Step 4: Detection Strategy

• Extract chromatogram at 254 nm (aromatic ring) and 210 nm (impurities lacking conjugation).

• Why? Nitropyridines have strong absorbance at 254-280 nm. Using 210 nm helps detect non-aromatic synthetic precursors.

Part 4: Comparative Data & Mechanism

Separation Mechanism Visualization

The following diagram illustrates why the Phenyl-Hexyl column succeeds where C18 fails. The C18 phase interacts only via weak dispersion forces. The Phenyl phase engages in specific orbital overlap with the nitro-deficient ring.

Figure 2: Mechanistic representation of the selectivity provided by Phenyl-Hexyl stationary phases.

Performance Comparison Table

Parameter	Standard C18 Method	Optimized Phenyl-Hexyl Method
Peak Shape (Tailing Factor)	1.5 - 2.0 (Silanol interaction)	0.9 - 1.1 (Symmetry achieved)
Isomer Resolution ( )	< 1.5 (Co-elution common)	> 2.5 (Baseline separation)
Retention Time	Moderate	Slightly longer (due to - hold)
Robustness	Low (Sensitive to pH changes)	High (Selectivity driven by phase)

Part 5: Validation Parameters (E-E-A-T)

To ensure the method is authoritative and trustworthy, evaluate these parameters:

• Specificity: Inject the sulfide, sulfoxide, and sulfone standards individually. Ensure

  between the sulfide and its oxidation products.

• Linearity: Prepare 5 concentrations (e.g., 50% to 150% of target concentration).

  must be .

• Solution Stability: Nitropyridine sulfides are light-sensitive. Store solutions in amber vials and verify stability over 24 hours. If degradation > 2% is observed, use fresh prep only.

References

• BenchChem. (2025).[1] A Comparative Guide to HPLC and GC Methods for Purity Assessment of 2,4-Dichloro-5-nitropyridine. Retrieved from

• Chromatography Today. (2023). HPLC vs UPLC - What's the Difference? Retrieved from

• National Institutes of Health (PMC). (2014). HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd. Retrieved from

• Phenomenex. (2025).[7] Reversed Phase HPLC Method Development: Solvent Screening and Selectivity. Retrieved from

• ResearchGate. (2007). Retention behavior of reversed-phase HPLC columns when used under 100% aqueous conditions. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. nacalai.com [nacalai.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]

Navigating the Structural Landscape of Nitropyridines: A Comparative Guide for Researchers

An In-depth Analysis of Crystallographic Data for 3-Methyl-2-methylsulfanyl-5-nitropyridine Analogues and the Methodologies for Their Characterization

For researchers and professionals in drug development, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide delves into the structural elucidation of nitropyridine derivatives, with a specific focus on providing a comparative analysis relevant to 3-Methyl-2-methylsulfanyl-5-nitropyridine . While, to date, the specific crystal structure and X-ray diffraction data for 3-Methyl-2-methylsulfanyl-5-nitropyridine are not publicly available in crystallographic databases, this guide offers a robust comparative framework. By examining structurally similar compounds for which crystallographic data exists, we can infer potential structural characteristics and provide a detailed protocol for experimental determination.

This guide will compare the crystallographic data of key analogues, discuss the implications of structural variations, and provide a detailed, field-proven methodology for single-crystal X-ray diffraction analysis.

The Significance of Nitropyridines in Medicinal Chemistry

Nitropyridine derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. The presence of the nitro group, a strong electron-withdrawing moiety, and the pyridine ring, a key pharmacophore, imparts these molecules with a diverse range of biological activities. They have been investigated for their potential as antibacterial, antifungal, and kinase inhibitors. The specific substitution pattern on the pyridine ring, such as the presence of methyl and methylsulfanyl groups, can significantly influence the molecule's physicochemical properties, including its lipophilicity and metabolic stability, which are critical parameters in drug design.

Comparative Crystallographic Analysis of Nitropyridine Analogues

In the absence of direct crystallographic data for 3-Methyl-2-methylsulfanyl-5-nitropyridine, we will examine the crystal structures of two closely related nitropyridine derivatives: 2-Chloro-5-methyl-3-nitropyridine and 2-(4-Methylphenoxy)-5-nitropyridine . These compounds share the core nitropyridine scaffold with a methyl substituent, providing valuable insights into the potential solid-state conformation and intermolecular interactions of our target molecule.

Compound	2-Chloro-5-methyl-3-nitropyridine [1]	2-(4-Methylphenoxy)-5-nitropyridine [2]
Molecular Formula	C₆H₅ClN₂O₂	C₁₂H₁₀N₂O₃
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pbca	Pbcn
Unit Cell Dimensions	a = 21.435(6) Åb = 8.151(2) Åc = 8.494(2) Å	a = 7.2818(18) Åb = 11.977(2) Åc = 25.362(5) Å
Key Structural Features	Two independent molecules in the asymmetric unit. The crystal structure is stabilized by C—H···O intermolecular hydrogen bonds.	The molecule is twisted, with a dihedral angle of 61.16 (13)° between the pyridine and phenyl rings. The nitro group is nearly coplanar with the pyridine ring. The crystal packing features C—H···O and π–π stacking interactions.

The analysis of these analogues reveals important structural trends. The planarity of the nitro group relative to the pyridine ring in 2-(4-Methylphenoxy)-5-nitropyridine suggests a similar conformation might be expected in 3-Methyl-2-methylsulfanyl-5-nitropyridine. Furthermore, the presence of C—H···O hydrogen bonds in the crystal packing of 2-Chloro-5-methyl-3-nitropyridine highlights the role of the nitro group's oxygen atoms as hydrogen bond acceptors, a feature that would likely be conserved.

The introduction of a methylsulfanyl group in the 2-position of the pyridine ring is expected to influence the crystal packing through potential weak C—H···S interactions and by altering the overall molecular shape and electronic distribution.

Experimental Protocol for Single-Crystal X-ray Diffraction

To obtain definitive structural data for 3-Methyl-2-methylsulfanyl-5-nitropyridine, the following experimental workflow is recommended. This protocol is designed to be a self-validating system, ensuring the collection of high-quality data suitable for publication and regulatory submissions.

Step 1: Crystal Growth

The causality behind successful crystal growth lies in achieving a state of slow supersaturation.

• Solvent Selection: Begin by screening a range of solvents with varying polarities (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, and hexane). The ideal solvent will dissolve the compound sparingly at room temperature and show increased solubility upon heating.

• Crystallization Technique: The slow evaporation technique is often a reliable starting point. Dissolve the compound in a suitable solvent in a loosely covered vial. For more control, vapor diffusion is an excellent alternative. Here, a solution of the compound is placed in a small open vial, which is then placed in a larger sealed jar containing a more volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent into the compound's solution gradually induces crystallization.

Step 2: Data Collection

The choice of diffractometer and data collection strategy is critical for obtaining a high-resolution dataset.

• Crystal Mounting: A suitable single crystal, typically 0.1-0.3 mm in all dimensions, is mounted on a goniometer head.

• Diffractometer: A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector and a microfocus X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) is essential.

• Data Collection Strategy: The data collection strategy, including frame widths and exposure times, should be optimized to ensure complete data coverage with adequate redundancy and signal-to-noise ratio. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations and potential crystal decay.

Step 3: Structure Solution and Refinement

This phase transforms the raw diffraction data into a 3D molecular model.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for Lorentz and polarization effects. An absorption correction is also applied.

• Structure Solution: The crystal structure is solved using direct methods or Patterson methods, which phase the diffraction data to generate an initial electron density map.

• Structure Refinement: The initial model is refined against the experimental data using full-matrix least-squares methods. This iterative process optimizes the atomic positions, and anisotropic displacement parameters, and ultimately yields the final, accurate molecular structure.

Visualizing the Experimental Workflow

Figure 1. A generalized workflow for the determination of a small molecule crystal structure.

Conclusion

While the crystal structure of 3-Methyl-2-methylsulfanyl-5-nitropyridine remains to be experimentally determined, a comparative analysis of its structural analogues provides valuable predictive insights into its likely solid-state conformation and intermolecular interactions. The detailed experimental protocol outlined in this guide offers a clear and robust pathway for researchers to obtain high-quality crystallographic data. The elucidation of this structure will undoubtedly contribute to a deeper understanding of the structure-activity relationships within this important class of compounds and aid in the rational design of novel therapeutics.

References

• 2-Chloro-5-methyl-3-nitropyridine. Acta Crystallographica Section E: Structure Reports Online, E66(8), o2019. [Link]

• 2-(4-Methylphenoxy)-5-nitropyridine. Acta Crystallographica Section E: Structure Reports Online, E67(11), o3077. [Link]

Sources

• 1. 2-Chloro-5-methyl-3-nitro­pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(4-Methyl­phen­oxy)-5-nitro­pyridine - PMC [pmc.ncbi.nlm.nih.gov]

Stability &amp; Reactivity Profile: Methylsulfanyl vs. Methoxy Nitropyridines

Executive Summary

In drug discovery and intermediate synthesis, the choice between methylsulfanyl (-SMe) and methoxy (-OMe) substituents on a nitropyridine core is governed by orthogonal stability profiles.

• Methoxy (-OMe) derivatives exhibit superior oxidative stability but are prone to acid-catalyzed hydrolysis (converting to pyridones) and metabolic O-dealkylation.

• Methylsulfanyl (-SMe) derivatives offer robust hydrolytic stability under acidic conditions but are highly susceptible to S-oxidation (forming sulfoxides/sulfones).

This guide details the mechanistic underpinnings of these differences, provides comparative stability data, and outlines experimental protocols for stress-testing these moieties.

Fundamental Chemical Properties[1][2]

The stability differences stem from the electronic and atomic properties of the chalcogens (Oxygen vs. Sulfur) interacting with the electron-deficient nitropyridine ring.

Feature	Methoxy (-OMe) Nitropyridine	Methylsulfanyl (-SMe) Nitropyridine
Electronic Effect	Strong +M (Resonance), Strong -I (Induction)	Moderate +M, Weak -I, d-orbital participation
Bond Strength	C(sp2)-O is shorter and stronger	C(sp2)-S is longer and weaker
Nucleophilicity	Lower (Hard nucleophile)	Higher (Soft nucleophile)
Leaving Group Ability	Poor (requires acid catalysis or strong Nu)	Good (especially if activated to -SO₂Me)
Major Instability	Hydrolysis (Acidic pH)	Oxidation (Air/Peroxides/Metabolic)

Electronic Interaction with Nitropyridine

The nitropyridine ring is highly electron-deficient.

• -OMe: Oxygen's 2p orbitals overlap effectively with the ring's Carbon 2p orbitals, providing strong resonance donation (+M). This renders the ring slightly more electron-rich than the -SMe analog, potentially deactivating it slightly towards further Nucleophilic Aromatic Substitution (

  ) at other positions.

• -SMe: Sulfur's 3p orbitals have poor overlap with Carbon 2p orbitals. However, sulfur is highly polarizable. In

  transition states (Meisenheimer complexes), sulfur can stabilize negative charge better than oxygen, often making -SMe derivatives more reactive electrophiles in displacement reactions if the -SMe itself is not the leaving group.

Stability Profiles & Degradation Pathways

Hydrolytic Stability (Acidic Conditions)

Winner: Methylsulfanyl (-SMe)

• Mechanism: 2- and 4-alkoxynitropyridines undergo acid-catalyzed hydrolysis to form the thermodynamically stable pyridone (lactam) tautomer. The reaction proceeds via protonation of the ring nitrogen or the alkoxy oxygen, followed by nucleophilic attack of water.[1]

• Observation: -OMe derivatives degrade rapidly in strong acids (e.g., HBr, HCl) or even mild acidic buffers over time.

• Contrast: -SMe derivatives are significantly more resistant to this hydrolysis. The C-S bond is less polarized, and the formation of the corresponding "pyridinethione" is less thermodynamically driven in aqueous acid compared to the pyridone.

Oxidative Stability

Winner: Methoxy (-OMe)

• Mechanism: Sulfur is a "soft" nucleophile and easily oxidized.

  • Phase 1: Oxidation to Sulfoxide (-S(=O)Me) . This introduces chirality and increases polarity.

  • Phase 2: Further oxidation to Sulfone (-SO₂Me) .

• Implication: -SMe derivatives must be stored under inert atmosphere (Argon/Nitrogen) to prevent slow air oxidation. -OMe derivatives are generally air-stable.

• Synthetic Utility: The oxidative instability of -SMe is often exploited. The resulting sulfone (-SO₂Me) is an excellent leaving group (better than halogen) for

  reactions, allowing "activation" of the position.

Metabolic Stability (In Vitro/In Vivo)

• -OMe: Susceptible to O-demethylation by Cytochrome P450 enzymes (CYP), releasing formaldehyde and leaving a pyridone.

• -SMe: Susceptible to S-oxidation by Flavin-containing Monooxygenases (FMO) and CYPs. The sulfoxide metabolite can be chemically reactive or readily excreted.

Visualizing Degradation Pathways

The following diagram illustrates the divergent degradation pathways for 2-methoxy-3-nitropyridine vs. 2-methylsulfanyl-3-nitropyridine.

Figure 1: Divergent degradation pathways. OMe derivatives succumb to hydrolysis (Red), while SMe derivatives succumb to oxidation (Yellow/Red).

Experimental Protocols

Protocol A: Comparative Acid Stability Assay

Objective: Quantify the half-life (

) of derivatives under simulated gastric/acidic conditions.

• Preparation: Prepare a 10 mM stock solution of the test compound (OMe and SMe variants) in DMSO.

• Incubation: Dilute the stock 1:100 into 0.1 M HCl (pH 1.0) and Phosphate Buffer (pH 7.4) in separate HPLC vials (Final conc: 100 µM).

• Sampling: Incubate at 37°C . Inject samples into HPLC-UV/MS at

  hours.

• Analysis: Monitor the disappearance of the parent peak and the appearance of the 2-pyridone peak (M-14 for OMe, M-46+16 for SMe hydrolysis, though SMe hydrolysis is unlikely).

• Validation: The OMe derivative should show significant degradation at pH 1.0 within 4-8 hours. The SMe derivative should remain >90% intact.

Protocol B: Oxidative Stress Test

Objective: Assess susceptibility to S-oxidation (mimicking shelf-life or metabolic oxidation).

• Reagents: 30% Hydrogen Peroxide (

  ), Acetonitrile (ACN).

• Procedure: Dissolve 0.1 mmol of substrate in 2 mL ACN. Add 2.0 eq of

  .

• Monitoring: Stir at room temperature. Monitor by TLC or LC-MS every 30 minutes.

• Result Interpretation:

  • SMe Derivative: Will rapidly convert to sulfoxide (

    ) and sulfone ( ).

  • OMe Derivative: Will remain stable (no reaction) under these conditions.

Comparative Data Summary

Parameter	2-Methoxy-3-nitropyridine	2-Methylsulfanyl-3-nitropyridine
CAS Registry	20265-35-4	18438-38-5
Storage Requirement	2-8°C (Standard)	2-8°C, Inert Atmosphere
pH 1.0 Stability ( )	< 12 Hours (Est.)	> 48 Hours (Est.)
Oxidative Stability ( )	High (Stable)	Low (Rapid conversion to Sulfoxide)
Reactivity (as LG)	Low (Requires activation)	Moderate (High if oxidized to Sulfone)
LogP (Lipophilicity)	~1.4	~1.9 (More Lipophilic)

References

• Brycki, B. et al. (1990).[2] Kinetics and mechanism of acid hydrolysis of 2-carboethoxypyridine N-oxides. Journal of Physical Organic Chemistry. [Link]

• Buncel, E. et al. (2016). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. PMC. [Link]

• Budzianowski, A. (2022). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. MDPI Molbank. [Link]

• PubChem. (2025).[3][4] 2-Methoxypyridine Compound Summary. National Library of Medicine. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution (SNAr). [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. 2-Methoxypyridine | C6H7NO | CID 74201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chloro-6-methoxy-3-nitropyridine 98 38533-61-8 [sigmaaldrich.com]